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Compound of Interest

Compound Name: 3,4-Diaminoanisole sulfate

Cat. No.: B15222849

This guide provides essential safety protocols, handling procedures, and disposal plans for 3,4-
Diaminoanisole sulfate, tailored for research and drug development professionals. Adherence
to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

3,4-Diaminoanisole sulfate is classified as a hazardous substance, requiring careful handling
to mitigate potential health risks. It is harmful if swallowed, inhaled, or in contact with skin, and
is also recognized as a potential carcinogen and suspected of causing genetic defects.[1][2][3]
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Property Value Source
Molecular Formula C7H12N205S [4]
Molecular Weight 236.24 g/mol [3]
Appearance Colorless solid (needles) [5]

GHS Hazard Class

Acute Toxicity, Category 4
(Oral, Dermal, Inhalation);
Carcinogenicity, Category 1B;
Mutagenicity, Category 2

[1](2]

Hazard Statements

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H332: Harmful if inhaled.
H350: May cause cancer.
H341: Suspected of causing
genetic defects. H411: Toxic to
aquatic life with long lasting

effects.

[1]2]

Signal Word

Danger

[1]

Operational Plan: Safe Handling Protocol

1. Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood, to prevent

the dispersion of dust.[1]

o Ensure safety showers and eyewash stations are readily accessible and operational.[5]

2. Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.

o Lab Coat: A buttoned lab coat must be worn to protect against skin contact.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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Respiratory Protection: If working outside a fume hood or when dust is generated, a NIOSH-
approved respirator is recommended.

. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Obtain special
instructions before use.[1]

Weighing: Weigh the solid compound within a fume hood or a ventilated balance enclosure
to minimize dust inhalation.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1] Contaminated clothing should be removed and sealed in a vapor-tight plastic
bag for proper disposal.[6]

. Spill Management:
Immediate Action: Evacuate the immediate area of the spill.

Small Spills: For small spills, use absorbent paper dampened with water to pick up the
material.[6]

Large Spills: For larger spills, increase the immediate precautionary measure distance and
follow emergency response protocols.

Decontamination: Wash all contaminated surfaces with a soap and water solution.[6]
Waste: Collect all spilled materials and cleanup debris as hazardous waste.

Emergency First Aid Procedures

 Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide
respiratory support and seek immediate medical attention.[1][6]

o Skin Contact: Remove contaminated clothing and wash the affected area immediately with
soap and plenty of water.[1][5]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and give 1-2
glasses of water to dilute the chemical. Seek immediate medical attention.[1][6]

Disposal Plan

All waste containing 3,4-Diaminoanisole sulfate must be treated as hazardous waste and
disposed of in accordance with local, regional, and national regulations.[2][3]

e Containerization:

o Collect waste in a designated, properly labeled, and leak-proof container.[7] The container
must be compatible with the chemical waste.

o Label the container with the words "HAZARDOUS WASTE" and the full chemical name.[7]
o Storage:

o Store waste containers in a designated satellite accumulation area.

o Keep containers tightly closed except when adding waste.[7]
e Pickup and Disposal:

o Arrange for hazardous waste pickup through your institution's environmental health and
safety office. Do not dispose of this chemical down the drain.[8]

Workflow for Safe Handling of 3,4-Diaminoanisole
Sulfate
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Caption: Workflow for the safe handling of 3,4-Diaminoanisole sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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